Cas no 1956385-46-8 ([3-(aminomethyl)cyclobutyl]methanol;hydrochloride)

[3-(Aminomethyl)cyclobutyl]methanol hydrochloride is a cyclobutane derivative featuring both aminomethyl and hydroxymethyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The hydrochloride salt form enhances its stability and solubility, facilitating handling and storage. Its rigid cyclobutane scaffold offers potential utility in the design of conformationally constrained bioactive molecules, particularly in medicinal chemistry for targeting specific receptors or enzymes. The compound’s bifunctional nature allows for further derivatization, enabling the incorporation of additional pharmacophores or linkers. Suitable for research-scale applications, it is characterized by high purity and consistent quality, ensuring reproducibility in synthetic workflows.
[3-(aminomethyl)cyclobutyl]methanol;hydrochloride structure
1956385-46-8 structure
Product Name:[3-(aminomethyl)cyclobutyl]methanol;hydrochloride
CAS No:1956385-46-8
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD28501614
CID:5070914
PubChem ID:112756814
Update Time:2026-03-01

[3-(aminomethyl)cyclobutyl]methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [trans-3-(aminomethyl)cyclobutyl]methanol hydrochloride
    • [3-(Aminomethyl)cyclobutyl]methanol hydrochloride
    • [cis-3-(Aminomethyl)cyclobutyl]methanol hydrochloride
    • (3-(Aminomethyl)cyclobutyl)methanol hydrochloride
    • [3-(Aminomethyl)cyclobutyl]methanol HCl
    • [cis-3-(Aminomethyl)cyclobutyl]methanol HCl
    • [trans-3-(Aminomethyl)cyclobutyl]methanol HCl
    • [3-(aminomethyl)cyclobutyl]methanol;hydrochloride
    • P14791
    • P14792
    • SB84310
    • AS-78619
    • (Cis-3-(aminomethyl)cyclobutyl)methanol hydrochloride
    • 1778734-64-7
    • P14793
    • SY285996
    • PS-16590
    • [(1r,3r)-3-(aminomethyl)cyclobutyl]methanol hydrochloride
    • trans-3-(Aminomethyl)-1-(hydroxymethyl)cyclobutane Hydrochloride
    • CS-0434054
    • AS-78706
    • [cis-3-(aminomethyl)cyclobutyl]methanol;hydrochloride
    • EN300-19495425
    • [(1s,3s)-3-(aminomethyl)cyclobutyl]methanol hydrochloride
    • MFCD28501615
    • 1956385-46-8
    • trans-[3-(aminomethyl)cyclobutyl]methanolhydrochloride
    • 1778734-54-5
    • MFCD28501614
    • MFCD28501616
    • (trans-3-(Aminomethyl)cyclobutyl)methanol hydrochloride
    • MDL: MFCD28501614
    • Inchi: 1S/C6H13NO.ClH/c7-3-5-1-6(2-5)4-8;/h5-6,8H,1-4,7H2;1H
    • InChI Key: KAFPROAYXUBOEX-UHFFFAOYSA-N
    • SMILES: Cl.OCC1CC(CN)C1

Computed Properties

  • Exact Mass: 151.0763918 g/mol
  • Monoisotopic Mass: 151.0763918 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 68.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • Molecular Weight: 151.63

[3-(aminomethyl)cyclobutyl]methanol;hydrochloride Pricemore >>

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Additional information on [3-(aminomethyl)cyclobutyl]methanol;hydrochloride

Introduction to [3-(aminomethyl)cyclobutyl]methanol;hydrochloride (CAS No. 1956385-46-8)

[3-(aminomethyl)cyclobutyl]methanol;hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1956385-46-8, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of both an aminomethyl group and a cyclobutyl moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The hydrochloride salt form of [3-(aminomethyl)cyclobutyl]methanol enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical preparations. This property is particularly advantageous in drug delivery systems where bioavailability and stability are critical factors. The compound's structure allows for easy modifications, enabling chemists to explore diverse chemical pathways for drug synthesis.

Recent studies have highlighted the compound's role in the development of novel therapeutic agents. Researchers have been investigating its potential as a precursor in the synthesis of kinase inhibitors, which are widely used in treating cancers and inflammatory diseases. The cyclobutyl ring provides a stable scaffold that can be functionalized to target specific enzymatic pathways involved in disease progression.

One of the most intriguing aspects of [3-(aminomethyl)cyclobutyl]methanol;hydrochloride is its ability to act as a chiral building block. Chirality is a fundamental concept in pharmaceutical chemistry, where the spatial arrangement of atoms can significantly influence the biological activity of a molecule. The compound's stereochemistry has been studied to understand how different enantiomers might interact with biological targets, offering insights into developing more effective and selective drugs.

In addition to its applications in drug discovery, [3-(aminomethyl)cyclobutyl]methanol;hydrochloride has shown promise in material science. Its unique structural features make it a candidate for developing new polymers and coatings with enhanced mechanical and thermal properties. These materials could find applications in industries ranging from aerospace to electronics, where high-performance materials are essential.

The synthesis of [3-(aminomethyl)cyclobutyl]methanol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to achieve high yields and purity levels. These methods not only improve the efficiency of production but also minimize waste, aligning with the principles of green chemistry.

As research continues to evolve, the applications of [3-(aminomethyl)cyclobutyl]methanol;hydrochloride are expected to expand further. Collaborative efforts between academia and industry are crucial in exploring new frontiers in pharmaceutical and material sciences. The compound's versatility and potential make it a valuable asset in the ongoing quest to develop innovative solutions for global health challenges.

The safety profile of [3-(aminomethyl)cyclobutyl]methanol;hydrochloride has been thoroughly evaluated through preclinical studies. These investigations have focused on assessing its toxicity, pharmacokinetics, and potential side effects. The results have been encouraging, suggesting that the compound is well-tolerated at relevant doses. However, further clinical trials are necessary to confirm its safety and efficacy in human populations.

In conclusion, [3-(aminomethyl)cyclobutyl]methanol;hydrochloride represents a significant advancement in chemical research with broad implications for medicine and industry. Its unique structure and functional properties make it a valuable tool for developing new drugs and materials. As scientific understanding continues to grow, we can anticipate even more innovative applications emerging from this remarkable compound.

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